![molecular formula C20H23N5O2 B2811481 3-cyclopentyl-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide CAS No. 899966-54-2](/img/structure/B2811481.png)
3-cyclopentyl-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide
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Description
3-cyclopentyl-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide is a useful research compound. Its molecular formula is C20H23N5O2 and its molecular weight is 365.437. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Anticancer and Anti-5-Lipoxygenase Agents : A study focused on synthesizing novel pyrazolopyrimidines derivatives to evaluate their anticancer and anti-5-lipoxygenase activities. These compounds showed potential in cytotoxic studies against HCT-116 and MCF-7 cancer cell lines and in inhibiting 5-lipoxygenase, an enzyme involved in inflammatory processes (Rahmouni et al., 2016).
Antimicrobial Agents : Several studies have synthesized pyrazolopyrimidine derivatives to explore their antimicrobial properties. These compounds have been evaluated against a range of bacterial strains, showing moderate to significant activity, which suggests their potential as therapeutic agents in combating infections (Farag et al., 2009); (Khobragade et al., 2010).
Insecticidal and Antibacterial Potential : Compounds synthesized from pyrimidine linked pyrazole heterocyclics demonstrated significant insecticidal activity against Pseudococcidae insects and antibacterial potential against selected microorganisms. This highlights their dual utility in agricultural pest control and as antibacterial agents (Deohate & Palaspagar, 2020).
Chemical Synthesis and Material Science
- Heterocyclic Synthesis : Research in this area focuses on the synthesis of complex heterocyclic compounds incorporating the pyrazolo[3,4-d]pyrimidine motif. These studies provide insights into the versatility of these compounds in synthesizing materials with potential electronic, photonic, or bioactive properties. Innovative synthetic routes have been developed to construct these complex molecules, showcasing their significance in material science (Rashad et al., 2014).
properties
IUPAC Name |
3-cyclopentyl-N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O2/c1-14-6-9-16(10-7-14)25-19-17(12-22-25)20(27)24(13-21-19)23-18(26)11-8-15-4-2-3-5-15/h6-7,9-10,12-13,15H,2-5,8,11H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBNVMDODHMULOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)CCC4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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